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Compound of Interest

Compound Name: ABT-737-d8

cat. No.: B565181

An In-depth Technical Guide on the Safety and Handling of ABT-737-d8

This technical guide provides a comprehensive overview of the available safety data for ABT-
737-d8, a deuterated form of the potent Bcl-2 family inhibitor, ABT-737. The information is
intended for researchers, scientists, and drug development professionals. It is important to note
that a specific Safety Data Sheet (SDS) for ABT-737-d8 is not readily available in the public
domain. Therefore, this guide primarily relies on the SDS for the parent compound, ABT-737,
and supplements it with data specific to ABT-737-d8 where available.

Chemical and Physical Properties

The following tables summarize the known physical and chemical properties of ABT-737 and its
deuterated analog, ABT-737-d8.

Table 1: General Properties

Property ABT-737 ABT-737-d8 Source(s)
CAS Number 852808-04-9 1217686-68-4 [1][2][3]
Molecular Formula C42H45CIN605S2 C42H37D8CIN605S2  [3][4][5]
Molecular Weight 813.43 g/mol 821.48 g/mol [11[31[5]
Appearance Solid Yellow Solid [3114]
Melting Point Not available 148-150°C [3]
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Table 2: Solubility

Solvent ABT-737 ABT-737-d8 Source(s)
DMSO >40.67 mg/mL Soluble [3114]
Ethanol Insoluble Not available [4]

Water Insoluble Not available [4]

DMF 10 mg/mL Not available [6]
DMFPBS (pH 7.2) 0.3 mg/mL Not available [6]

(1:2)

Hazard Identification and Safety Precautions

The following hazard information is derived from the Safety Data Sheet for the parent
compound, ABT-737. It is recommended to handle ABT-737-d8 with the same precautions.

GHS Classification

o Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[2][7]
» Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[2][7]
» Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[2][7]

o Specific Target Organ Toxicity, Single Exposure: Category 3 (May cause respiratory irritation)

[2]7]

GHS Label Elements

e Pictogram:
« Signal Word: Warning[2]
o Hazard Statements:[2][7]

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Precautionary Statements:[2]

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P264: Wash hands thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P330: Rinse mouth.
o P405: Store locked up.

o P501: Dispose of contents/container in accordance with local regulations.

Toxicological Information

To date, the toxicological properties of ABT-737 and ABT-737-d8 have not been thoroughly
investigated.[7]
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Experimental Protocols
Handling and Storage

o Storage: Store at -20°C.[1][3][4] Stock solutions can be stored at -80°C for up to 6 months or
at -20°C for up to 1 month.[8]

» Handling: Avoid inhalation, contact with eyes, and skin.[2] Use in a well-ventilated area or
with appropriate exhaust ventilation.[2] Avoid dust and aerosol formation.[2]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[2]

Solution Preparation

For experiments requiring a higher concentration, it is recommended to warm the tube at 37°C
for 10 minutes and/or sonicate it for a short period.[4]

In Vivo Administration (from preclinical research with
ABT-737)

In mouse models of cancer, ABT-737 has been administered via intraperitoneal (i.p.) injection
at doses ranging from 50 mg/kg to 100 mg/kg.[9][10]

Diagrams
GHS Hazard Assessment Workflow
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Hazard Identification
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Caption: GHS Hazard Assessment and Response Workflow for ABT-737.

ABT-737 Mechanism of Action: Inhibition of Bcl-2 and
Induction of Apoptosis
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ABT-737 Action
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Caption: Mechanism of ABT-737-induced apoptosis via Bcl-2 family inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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